![molecular formula C25H24N2O6 B4883267 3-{[2-[(4-butoxybenzoyl)amino]-3-(2-furyl)acryloyl]amino}benzoic acid](/img/structure/B4883267.png)
3-{[2-[(4-butoxybenzoyl)amino]-3-(2-furyl)acryloyl]amino}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{[2-[(4-butoxybenzoyl)amino]-3-(2-furyl)acryloyl]amino}benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a derivative of benzoic acid and is commonly referred to as BFAABA. The purpose of
Mechanism of Action
The mechanism of action of BFAABA is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. BFAABA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a role in inflammation. BFAABA has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in cell signaling.
Biochemical and Physiological Effects
BFAABA has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis. BFAABA has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, BFAABA has been shown to have antibacterial activity against certain strains of bacteria.
Advantages and Limitations for Lab Experiments
One advantage of using BFAABA in lab experiments is its ability to target specific cells and tissues. This makes it a useful tool for studying the effects of drugs on specific cells and tissues. However, one limitation of using BFAABA is its potential toxicity. It is important to use appropriate safety precautions when handling BFAABA in lab experiments.
Future Directions
There are several future directions for research on BFAABA. One area of research is the development of new drug delivery systems using BFAABA. Another area of research is the exploration of the potential use of BFAABA in the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of BFAABA and its potential side effects.
Conclusion
In conclusion, BFAABA is a chemical compound that has potential applications in the field of medicine. Its synthesis method has been optimized to produce high yields and purity. BFAABA has been extensively studied for its anti-inflammatory, anti-tumor, and antibacterial properties. It has also been studied for its potential use as a drug delivery system. The mechanism of action of BFAABA is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. BFAABA has a variety of biochemical and physiological effects and has both advantages and limitations for lab experiments. There are several future directions for research on BFAABA, including the development of new drug delivery systems and the exploration of its potential use in the treatment of cancer and other diseases.
Synthesis Methods
The synthesis of BFAABA involves the reaction of 4-butoxybenzoyl chloride with 3-aminobenzoic acid in the presence of a base. The resulting product is then reacted with 2-furylacrylic acid to form BFAABA. The synthesis of BFAABA has been optimized to produce high yields and purity.
Scientific Research Applications
BFAABA has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anti-inflammatory, anti-tumor, and antibacterial properties. BFAABA has also been studied for its potential use as a drug delivery system due to its ability to target specific cells and tissues.
properties
IUPAC Name |
3-[[(E)-2-[(4-butoxybenzoyl)amino]-3-(furan-2-yl)prop-2-enoyl]amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N2O6/c1-2-3-13-32-20-11-9-17(10-12-20)23(28)27-22(16-21-8-5-14-33-21)24(29)26-19-7-4-6-18(15-19)25(30)31/h4-12,14-16H,2-3,13H2,1H3,(H,26,29)(H,27,28)(H,30,31)/b22-16+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITKFKRCJYSVWFI-CJLVFECKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NC(=CC2=CC=CO2)C(=O)NC3=CC=CC(=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCOC1=CC=C(C=C1)C(=O)N/C(=C/C2=CC=CO2)/C(=O)NC3=CC=CC(=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-{[(2E)-2-{[(4-butoxyphenyl)carbonyl]amino}-3-(furan-2-yl)prop-2-enoyl]amino}benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.